Cas no 50885-29-5 (4-bromo-N-(2,2,2-trifluoroethyl)aniline)

• Product Name: 4-bromo-N-(2,2,2-trifluoroethyl)aniline
• CAS No: 50885-29-5
• MF: C₈H₇BrF₃N
• MW: 254.047091722488
• CID: 4654393
• PubChem ID: 28581125
• Update Time: 2024-11-05

4-bromo-N-(2,2,2-trifluoroethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-(2,2,2-trifluoroethyl)aniline
• 50885-29-5
• MFCD11153109
• AKOS000253946
• JHMCLUDNRSGKDA-UHFFFAOYSA-N
• CS-0251860
• EN300-56409
• F83229
• Z324651360

• Inchi： 1S/C8H7BrF3N/c9-6-1-3-7(4-2-6)13-5-8(10,11)12/h1-4,13H,5H2
• InChI Key： JHMCLUDNRSGKDA-UHFFFAOYSA-N
• SMILES： C1(NCC(F)(F)F)=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 252.97140g/mol
• Monoisotopic Mass: 252.97140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12Ų